6'-Chloro-5'-nitro-3-trifluoromethyl[2,3']bipyridinyl

• Molecular Formula: C11H5ClF3N3O2
• Molecular Weight: 303.62 g/mol
• IUPAC Name: 2-chloro-3-nitro-5-[3-(trifluoromethyl)pyridin-2-yl]pyridine
• InChI: InChI=1S/C11H5ClF3N3O2/c12-10-8(18(19)20)4-6(5-17-10)9-7(11(13,14)15)2-1-3-16-9/h1-5H
• InChI Key: FJZWAXQXDIFNIJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(N=C1)C2=CC(=C(N=C2)Cl)[N+](=O)[O-])C(F)(F)F

Description

6'-Chloro-5'-nitro-3-trifluoromethyl[2,3']bipyridinyl is a useful research compound. Its molecular formula is C11H5ClF3N3O2 and its molecular weight is 303.62 g/mol. The purity is usually 95%.
BenchChem offers high-quality 6'-Chloro-5'-nitro-3-trifluoromethyl[2,3']bipyridinyl suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 6'-Chloro-5'-nitro-3-trifluoromethyl[2,3']bipyridinyl including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

Heat a solution of 5′-nitro-3-trifluoromethyl-1′H-[2,3′]bipyridinyl-6′-one (25 g, 0.088 mol), thionyl chloride (300 mL) and DMF (3 mL) to reflux for 4 hours. Remove the volatiles by rotary evaporation and partition the residue between ethyl acetate (350 mL) and saturated sodium bicarbonate solution (250 mL). Extract the aqueous layer with further ethyl acetate (250 mL) and wash the combined organics with brine (250 mL). Dry (MgSO4) and concentrate under reduced pressure to give the title compound (25 g, 93%) as a yellow oil.